Cas no 568543-94-2 (2-chloro-N-4-(4-hexylphenyl)-1,3-thiazol-2-yl-2-phenylacetamide)

• Product Name: 2-chloro-N-4-(4-hexylphenyl)-1,3-thiazol-2-yl-2-phenylacetamide
• CAS No: 568543-94-2
• MF: C₂₃H₂₅ClN₂OS
• MW: 412.975403547287
• CID: 3105478
• PubChem ID: 3292314
• Update Time: 2025-04-21

2-chloro-N-4-(4-hexylphenyl)-1,3-thiazol-2-yl-2-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-[4-(4-hexyl-phenyl)-thiazol-2-yl]-2-phenyl-acetamide
• 2-chloro-N-4-(4-hexylphenyl)-1,3-thiazol-2-yl-2-phenylacetamide
• 2-chloro-N-[4-(4-hexylphenyl)-1,3-thiazol-2-yl]-2-phenylacetamide
• 568543-94-2
• Z56887598
• G35394
• AKOS001064858
• CS-0219536
• EN300-04268

• Inchi： 1S/C23H25ClN2OS/c1-2-3-4-6-9-17-12-14-18(15-13-17)20-16-28-23(25-20)26-22(27)21(24)19-10-7-5-8-11-19/h5,7-8,10-16,21H,2-4,6,9H2,1H3,(H,25,26,27)
• InChI Key： BLTHWYCSCHELLA-UHFFFAOYSA-N
• SMILES： ClC(C(NC1=NC(=CS1)C1C=CC(=CC=1)CCCCCC)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 412.1376123Da
• Monoisotopic Mass: 412.1376123Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 70.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides